Cas no 951888-03-2 (Ethyl 6-(2,3,4-trimethoxyphenyl)-6-oxohexanoate)
Ethyl 6-(2,3,4-trimethoxyphenyl)-6-oxohexanoate Chemical and Physical Properties
Names and Identifiers
-
- ETHYL 6-(2,3,4-TRIMETHOXYPHENYL)-6-OXOHEXANOATE
- ethyl 6-oxo-6-(2,3,4-trimethoxyphenyl)hexanoate
- 7713d
- Ethyl 6-(2,3,4-trimethoxyphenyl)-6-oxohexanoate
-
- MDL: MFCD09801966
- Inchi: 1S/C17H24O6/c1-5-23-15(19)9-7-6-8-13(18)12-10-11-14(20-2)17(22-4)16(12)21-3/h10-11H,5-9H2,1-4H3
- InChI Key: INLRXPJGCBXANV-UHFFFAOYSA-N
- SMILES: O(C)C1C(=C(C=CC=1C(CCCCC(=O)OCC)=O)OC)OC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 23
- Rotatable Bond Count: 11
- Complexity: 370
- XLogP3: 2.5
- Topological Polar Surface Area: 71.1
Ethyl 6-(2,3,4-trimethoxyphenyl)-6-oxohexanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 208152-2g |
Ethyl 6-(2,3,4-trimethoxyphenyl)-6-oxohexanoate |
951888-03-2 | 97% | 2g |
£613.00 | 2022-03-01 | |
| Fluorochem | 208152-5g |
Ethyl 6-(2,3,4-trimethoxyphenyl)-6-oxohexanoate |
951888-03-2 | 97% | 5g |
£1447.00 | 2022-03-01 | |
| Fluorochem | 208152-1g |
Ethyl 6-(2,3,4-trimethoxyphenyl)-6-oxohexanoate |
951888-03-2 | 97% | 1g |
£352.00 | 2022-03-01 | |
| abcr | AB368140-1 g |
Ethyl 6-(2,3,4-trimethoxyphenyl)-6-oxohexanoate; 97% |
951888-03-2 | 1g |
€568.50 | 2022-06-02 | ||
| abcr | AB368140-2 g |
Ethyl 6-(2,3,4-trimethoxyphenyl)-6-oxohexanoate; 97% |
951888-03-2 | 2g |
€953.30 | 2022-06-02 | ||
| TRC | E103155-250mg |
Ethyl 6-(2,3,4-trimethoxyphenyl)-6-oxohexanoate |
951888-03-2 | 250mg |
$ 365.00 | 2022-06-05 | ||
| TRC | E103155-500mg |
Ethyl 6-(2,3,4-trimethoxyphenyl)-6-oxohexanoate |
951888-03-2 | 500mg |
$ 605.00 | 2022-06-05 | ||
| Key Organics Ltd | MS-21154-1G |
Ethyl 6-(2,3,4-trimethoxyphenyl)-6-oxohexanoate |
951888-03-2 | >95% | 1g |
£388.00 | 2025-02-09 | |
| Key Organics Ltd | MS-21154-5G |
Ethyl 6-(2,3,4-trimethoxyphenyl)-6-oxohexanoate |
951888-03-2 | >95% | 5g |
£1415.00 | 2025-02-09 | |
| abcr | AB368140-1g |
Ethyl 6-(2,3,4-trimethoxyphenyl)-6-oxohexanoate, 97%; . |
951888-03-2 | 97% | 1g |
€633.40 | 2024-04-16 |
Ethyl 6-(2,3,4-trimethoxyphenyl)-6-oxohexanoate Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
Additional information on Ethyl 6-(2,3,4-trimethoxyphenyl)-6-oxohexanoate
Ethyl 6-(2,3,4-trimethoxyphenyl)-6-oxohexanoate (CAS No. 951888-03-2): A Comprehensive Overview
Ethyl 6-(2,3,4-trimethoxyphenyl)-6-oxohexanoate (CAS No. 951888-03-2) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound, characterized by its unique structural and functional properties, holds promise in various applications, particularly in the development of novel therapeutic agents and biochemical probes.
The molecular structure of Ethyl 6-(2,3,4-trimethoxyphenyl)-6-oxohexanoate consists of a hexanoate ester moiety linked to a phenyl ring substituted with three methoxy groups. This particular arrangement imparts distinct chemical reactivity and biological activity, making it a valuable intermediate in synthetic chemistry. The presence of the 2,3,4-trimethoxyphenyl group enhances its utility in medicinal chemistry due to its ability to interact with biological targets in a selective manner.
In recent years, there has been a growing interest in exploring the pharmacological potential of compounds containing methoxyphenyl groups. These derivatives are known for their ability to modulate various biological pathways, including those involved in inflammation, neurodegeneration, and metabolic disorders. The synthesis and characterization of Ethyl 6-(2,3,4-trimethoxyphenyl)-6-oxohexanoate have opened new avenues for research in these areas.
One of the most compelling aspects of this compound is its role as a building block in the synthesis of more complex molecules. Researchers have leveraged its structural features to develop novel analogs with enhanced pharmacological properties. For instance, studies have shown that derivatives of Ethyl 6-(2,3,4-trimethoxyphenyl)-6-oxohexanoate exhibit promising anti-inflammatory and antioxidant activities. These findings highlight the compound's potential as a lead compound for drug discovery programs targeting chronic inflammatory diseases.
The chemical synthesis of Ethyl 6-(2,3,4-trimethoxyphenyl)-6-oxohexanoate involves multi-step reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions and enzymatic resolutions have been particularly effective in constructing the desired molecular framework. These advancements underscore the importance of innovative synthetic strategies in accessing structurally complex compounds like this one.
Beyond its synthetic utility, Ethyl 6-(2,3,4-trimethoxyphenyl)-6-oxohexanoate has also been investigated for its potential role in biochemical research. Its unique structural features make it an excellent candidate for use as a probe in understanding enzyme mechanisms and substrate interactions. For example, researchers have utilized this compound to study the binding kinetics of various metabolic enzymes. Such studies contribute valuable insights into drug design and development by providing detailed information about molecular recognition processes.
The pharmacokinetic properties of Ethyl 6-(2,3,4-trimethoxyphenyl)-6-oxohexanoate are another area of interest. Preliminary studies suggest that this compound exhibits favorable absorption and distribution profiles when administered orally. This characteristic makes it an attractive candidate for further development into an oral therapeutic agent. Additionally, its stability under various physiological conditions enhances its suitability for clinical applications.
In conclusion, Ethyl 6-(2,3,4-trimethoxyphenyl)-6-oxohexanoate (CAS No. 951888-03-2) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile reactivity make it a valuable tool for both synthetic and biochemical research. As ongoing studies continue to uncover new applications for this compound, it is likely to play an increasingly important role in the development of novel therapeutic agents and diagnostic tools.
951888-03-2 (Ethyl 6-(2,3,4-trimethoxyphenyl)-6-oxohexanoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)